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Compound of Interest

Compound Name: 4-Amino-2'-methylbiphenyl!

Cat. No.: B072243

An In-depth Technical Guide to 4-Amino-2'-
methylbiphenyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Amino-2'-methylbiphenyl, a key
chemical intermediate with significant applications in organic synthesis and pharmaceutical
development. This document details the compound's fundamental molecular and physical
properties, provides established protocols for its synthesis and characterization, and explores
its applications, particularly in the context of drug discovery. The content is structured to deliver
actionable insights and methodologies for professionals in the field, supported by authoritative
references and data visualizations to ensure scientific integrity and practical utility.

Introduction

4-Amino-2'-methylbiphenyl, also known by its IUPAC name 4-(2-methylphenyl)aniline, is an
aromatic amine derivative of biphenyl.[1] Its structure, featuring a biphenyl core with an amino
group and a methyl group on opposing phenyl rings, makes it a versatile building block in the
synthesis of more complex molecules. The strategic placement of these functional groups
allows for a variety of chemical transformations, rendering it a valuable precursor in the
development of novel compounds, including active pharmaceutical ingredients (APIs). This
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guide will serve as a detailed resource for understanding and utilizing this compound in a
laboratory and developmental setting.

Core Molecular and Physical Properties

A thorough understanding of the fundamental properties of 4-Amino-2'-methylbiphenyl is
critical for its effective application. These properties dictate its reactivity, solubility, and handling
requirements.

Molecular Formula and Weight

The chemical identity of 4-Amino-2'-methylbiphenyl is defined by its molecular formula and
weight, which are essential for stoichiometric calculations in synthesis and for analytical
characterization.

Property Value Source
Molecular Formula C13H13N [1112][3]
Molecular Weight 183.25 g/mol [11121[3]
Molar Mass 183.249 g/mol

Exact Mass 183.104799419 Da [1]

Chemical Identifiers

For unambiguous identification and cross-referencing in databases and literature, the following
identifiers are crucial:
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Identifier Value Source
CAS Number 1204-41-7 [4]
PubChem CID 136799 [1][5]
IUPAC Name 4-(2-methylphenyl)aniline [11[3]

InChl=1S/C13H13N/c1-10-4-2-
InChl 3-5-13(10)11-6-8-12(14)9-7- [1]
11/h2-9H,14H2,1H3

QBYQOTZDHUGJAZ-
InChiKey [1]
UHFFFAOYSA-N

CC1=CC=CC=C1C2=CC=C(C
SMILES [1]
=C2)N

Synthesis and Characterization

The synthesis of 4-Amino-2'-methylbiphenyl is a key process for its utilization. While various
synthetic routes exist, palladium-catalyzed cross-coupling reactions, such as the Suzuki-
Miyaura coupling, are among the most efficient and widely used methods.[6]

General Synthesis Workflow: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling provides a robust method for the formation of carbon-carbon
bonds, making it ideal for the synthesis of biphenyl derivatives.[6] A general workflow for the
synthesis of a biphenyl derivative using a boronic acid and an aryl halide is outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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